Cas no 2228785-99-5 (3-(5-bromo-2-cyclopropylpyrimidin-4-yl)-3-hydroxypropanenitrile)

3-(5-Bromo-2-cyclopropylpyrimidin-4-yl)-3-hydroxypropanenitrile is a brominated pyrimidine derivative featuring a cyclopropyl substituent and a hydroxy-nitrile functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its distinct structure, combining a pyrimidine core with a reactive nitrile and hydroxyl group, enables selective modifications for constructing complex heterocyclic frameworks. The bromine atom at the 5-position offers a handle for further functionalization via cross-coupling reactions, while the cyclopropyl moiety enhances steric and electronic properties. This compound is valued for its synthetic utility in medicinal chemistry, where it may contribute to the design of bioactive molecules with tailored pharmacokinetic profiles.
3-(5-bromo-2-cyclopropylpyrimidin-4-yl)-3-hydroxypropanenitrile structure
2228785-99-5 structure
Product Name:3-(5-bromo-2-cyclopropylpyrimidin-4-yl)-3-hydroxypropanenitrile
CAS No:2228785-99-5
MF:C10H10BrN3O
MW:268.109900951386
CID:6597825
PubChem ID:165736981
Update Time:2025-05-20

3-(5-bromo-2-cyclopropylpyrimidin-4-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)-3-hydroxypropanenitrile
    • 2228785-99-5
    • EN300-1916786
    • Inchi: 1S/C10H10BrN3O/c11-7-5-13-10(6-1-2-6)14-9(7)8(15)3-4-12/h5-6,8,15H,1-3H2
    • InChI Key: QENINNATDGJNAL-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(C2CC2)=NC=1C(CC#N)O

Computed Properties

  • Exact Mass: 267.00072g/mol
  • Monoisotopic Mass: 267.00072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 69.8Ų

3-(5-bromo-2-cyclopropylpyrimidin-4-yl)-3-hydroxypropanenitrile Pricemore >>

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Additional information on 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)-3-hydroxypropanenitrile

Research Brief on 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)-3-hydroxypropanenitrile (CAS: 2228785-99-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrimidine derivatives as potential therapeutic agents. Among these, the compound 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)-3-hydroxypropanenitrile (CAS: 2228785-99-5) has emerged as a promising candidate due to its unique structural and pharmacological properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound, characterized by its bromo-cyclopropylpyrimidine core and hydroxypropanenitrile side chain, has been the subject of several recent studies. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural features of 2228785-99-5 make it a valuable scaffold for designing selective inhibitors.

One of the key studies published in 2023 demonstrated the efficient synthesis of 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)-3-hydroxypropanenitrile via a multi-step process involving cyclopropanation and bromination reactions. The study reported a high yield and purity, which is essential for its subsequent use in medicinal chemistry applications. The compound's stability under various conditions was also evaluated, confirming its suitability for further derivatization.

In terms of biological activity, preliminary in vitro assays have shown that 2228785-99-5 exhibits moderate inhibitory effects against certain protein kinases, including those involved in cancer cell proliferation. While the exact mechanism of action is still under investigation, molecular docking studies suggest that the bromo-cyclopropylpyrimidine moiety interacts with the ATP-binding site of the target kinases, thereby inhibiting their activity. These findings have spurred interest in optimizing the compound's structure to enhance its potency and selectivity.

Furthermore, the hydroxypropanenitrile group in 2228785-99-5 has been identified as a potential reactive site for further chemical modifications. Recent work has explored the incorporation of this compound into larger pharmacophores, aiming to improve its pharmacokinetic properties. For instance, conjugation with polyethylene glycol (PEG) chains has been investigated to enhance solubility and bioavailability, which are critical factors for drug development.

Despite these promising developments, challenges remain in the clinical translation of 2228785-99-5. Issues such as metabolic stability, toxicity, and off-target effects need to be addressed through comprehensive preclinical studies. However, the compound's versatility and the growing body of research supporting its potential make it a compelling subject for future investigations.

In conclusion, 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)-3-hydroxypropanenitrile (CAS: 2228785-99-5) represents a valuable tool in the toolkit of medicinal chemists. Its unique structural features and preliminary biological activity underscore its potential as a scaffold for developing novel therapeutics. Continued research efforts are expected to further elucidate its pharmacological profile and expand its applications in drug discovery.

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